Cas no 2228984-28-7 (1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)
1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
- EN300-1954692
- 1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
- 2228984-28-7
-
- Inchi: 1S/C13H14F2O3/c1-12(2)7-13(12,10(16)17)8-4-3-5-9(6-8)18-11(14)15/h3-6,11H,7H2,1-2H3,(H,16,17)
- InChI Key: QEHBMXVPQGVTNB-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1(C(=O)O)CC1(C)C)F
Computed Properties
- Exact Mass: 256.09110063g/mol
- Monoisotopic Mass: 256.09110063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1954692-0.05g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-0.1g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-0.25g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-0.5g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-1.0g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1954692-2.5g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-5.0g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1954692-10.0g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1954692-1g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1954692-5g |
1-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
2228984-28-7 | 5g |
$3396.0 | 2023-09-17 |
1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
1-3-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview
1-3-(Difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228984-28-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and biological activities of this compound, highlighting its significance in contemporary research.
The molecular structure of 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is noteworthy for its combination of a difluoromethoxy group and a cyclopropane ring. The difluoromethoxy moiety is known for its ability to modulate the electronic and steric properties of molecules, making it a valuable functional group in drug design. The cyclopropane ring, on the other hand, introduces additional conformational rigidity and can influence the pharmacokinetic properties of the compound.
Recent studies have focused on the synthesis and optimization of 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the difluoromethoxy group and the cyclopropane ring. For instance, a palladium-catalyzed cross-coupling reaction followed by a ring-closing metathesis has been reported to yield high purity and yield of the target compound. These synthetic methods not only enhance the accessibility of the compound but also provide a platform for further structural modifications.
In terms of biological activity, 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has demonstrated significant potential in several areas. One key application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.
Beyond its anti-inflammatory properties, 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.
The pharmacokinetic profile of 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is another critical aspect that has been investigated. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings underscore the importance of continued research and development efforts to bring this compound to market.
In conclusion, 1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228984-28-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further investigation. As research progresses, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for a range of diseases.
2228984-28-7 (1-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)